Cas no 1207044-73-2 (N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207044-73-2
• MF: C₂₄H₂₀ClN₃OS
• MW: 433.953103065491
• CID: 5451674
• Update Time: 2025-07-20

N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[1-(2-methylphenyl)-5-phenylimidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C24H20ClN3OS/c1-17-8-5-6-13-21(17)28-22(18-9-3-2-4-10-18)15-26-24(28)30-16-23(29)27-20-12-7-11-19(25)14-20/h2-15H,16H2,1H3,(H,27,29)
• InChI Key： REOXMADWUBVAKZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=CC=C2C)C(C2=CC=CC=C2)=CN=1

Additional information on N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

Introduction to N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No: 1207044-73-2)

N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1207044-73-2, represents a unique molecular structure that combines various pharmacophoric elements, making it a promising candidate for further research and development in drug discovery.

The molecular framework of N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide incorporates several key functional groups, including a chlorophenyl ring, a sulfanyl group, and a phenyl-imidazole moiety. These structural features contribute to its potential biological activity and make it an intriguing subject for synthetic chemists and biologists alike. The presence of the chlorophenyl group suggests possible interactions with biological targets, while the sulfanyl group may enhance solubility and bioavailability.

In recent years, there has been a growing interest in imidazole derivatives due to their diverse biological properties. Imidazole-based compounds are known for their role in various physiological processes and have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. The specific derivative mentioned here, featuring a phenyl-imidazole core, has shown promise in preliminary studies as a scaffold for developing novel therapeutic agents.

The synthesis of N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the imidazole ring, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular architecture efficiently.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the chlorophenyl and sulfanyl groups provides multiple sites for interaction with biological targets, while the phenyl-imidazole core offers structural stability and flexibility. These features make it an attractive candidate for further exploration in high-throughput screening (HTS) campaigns to identify novel drug candidates.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The sulfanyl group in N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide may play a crucial role in its interaction with biological targets, potentially leading to therapeutic effects. Further investigation into its mechanism of action will be essential to fully understand its pharmacological properties.

The compound's structural complexity also presents challenges in terms of drug formulation and delivery. However, advances in pharmaceutical technology have enabled the development of novel formulations that can enhance the bioavailability and efficacy of complex molecules. Techniques such as prodrug design and targeted delivery systems may be employed to optimize the therapeutic potential of N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide.

In conclusion, N-(3-chlorophenyl)-2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No: 1207044-73-2) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and diverse functional groups make it an attractive candidate for further development as a therapeutic agent. Continued research into its biological activity, synthesis optimization, and formulation strategies will be crucial in realizing its full therapeutic potential.